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Compound of Interest

Compound Name: 2-Dodecyl-1,3-benzothiazole

Cat. No.: B15160653 Get Quote

An In-Depth Technical Guide to 2-Dodecyl-1,3-benzothiazole

This technical guide provides a comprehensive overview of 2-dodecyl-1,3-benzothiazole, a

long-chain alkyl derivative of the benzothiazole heterocyclic system. This document is intended

for researchers, scientists, and professionals in drug development and material science who

are interested in the synthesis, properties, and potential applications of this compound.

Chemical Identity and Properties
While a specific CAS (Chemical Abstracts Service) number for 2-dodecyl-1,3-benzothiazole is

not readily available in public chemical databases, its molecular structure and formula can be

definitively established. The compound consists of a benzothiazole core substituted at the 2-

position with a dodecyl group.

Table 1: Physicochemical Properties of 2-Dodecyl-1,3-benzothiazole
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Property Value Source/Method

Molecular Formula C₁₉H₂₉NS Calculated

Molecular Weight 303.51 g/mol Calculated

Appearance Waxy solid or viscous liquid
Inferred from similar

compounds

Melting Point
Estimated to be in the range of

40-50 °C

Based on the melting point of

2-(benzothiazol-2-ylthio)-N-

dodecylacetamide (43-45 °C)

[1]

Boiling Point
> 200 °C (at atmospheric

pressure)

Estimated based on the boiling

point of the parent

benzothiazole (227-228 °C)

and the added alkyl chain[2]

Solubility

Insoluble in water; soluble in

organic solvents like ethanol,

acetone, and hydrocarbons.

General solubility

characteristics of long-chain

alkylated heterocycles

Synthesis of 2-Dodecyl-1,3-benzothiazole
The synthesis of 2-alkyl-substituted benzothiazoles is well-documented in the scientific

literature. A common and efficient method involves the condensation reaction between 2-

aminothiophenol and a corresponding carboxylic acid or aldehyde.[3] For the synthesis of 2-
dodecyl-1,3-benzothiazole, dodecanoic acid would be the appropriate starting material.

General Experimental Protocol: Condensation of 2-
Aminothiophenol with Dodecanoic Acid
This protocol is a generalized procedure based on established methods for the synthesis of 2-

substituted benzothiazoles.[3]

Materials:

2-Aminothiophenol
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Dodecanoic acid

Methanesulfonic acid

Silica gel

Dichloromethane (or another suitable solvent)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Rotary evaporator

Magnetic stirrer and hotplate

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 2-aminothiophenol (1 equivalent) and dodecanoic acid (1.1

equivalents).

Catalyst Addition: To this mixture, add a heterogeneous catalyst of methanesulfonic acid

supported on silica gel.[3]

Reaction Conditions: The reaction mixture is heated to a temperature of 100-120 °C with

vigorous stirring. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup: Upon completion of the reaction, the mixture is cooled to room temperature and

diluted with dichloromethane. The solid catalyst is removed by filtration.

Purification: The organic filtrate is washed with a saturated sodium bicarbonate solution to

neutralize any remaining acid, followed by a wash with brine. The organic layer is then dried

over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced

pressure using a rotary evaporator.
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Final Product: The resulting crude product can be further purified by column chromatography

on silica gel to yield pure 2-dodecyl-1,3-benzothiazole.

Starting Materials

Reaction

Workup & Purification

2-Aminothiophenol

Mixing

Dodecanoic Acid

Heating and Stirring

Cooling & Dilution

Methanesulfonic Acid/
Silica Gel

Filtration

Washing
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Column Chromatography

2-Dodecyl-1,3-benzothiazole
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Synthetic Workflow for 2-Dodecyl-1,3-benzothiazole

Potential Applications
Benzothiazole derivatives are known for a wide range of industrial and pharmaceutical

applications.[4] The presence of the long dodecyl chain in 2-dodecyl-1,3-benzothiazole
suggests its utility in applications where surface activity and hydrophobicity are important.

Corrosion Inhibition
Long-chain alkylated heterocyclic compounds are often effective corrosion inhibitors for various

metals and alloys, particularly in acidic environments. The benzothiazole moiety can adsorb

onto the metal surface through the nitrogen and sulfur heteroatoms, forming a protective film.

The hydrophobic dodecyl chain then acts as a barrier, repelling corrosive aqueous species.

Corrosion Inhibition Mechanism

Metal Surface

Corrosion

Corrosive Environment

2-Dodecyl-1,3-benzothiazole

Adsorption of Benzothiazole Moiety

Formation of Protective Film

Hydrophobic Barrier by Dodecyl Chain
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Logical Diagram of Corrosion Inhibition

Lubricant Additives
The long alkyl chain and the polar benzothiazole head group give 2-dodecyl-1,3-
benzothiazole amphiphilic properties, making it a candidate for use as a lubricant additive.

Such molecules can form boundary films on metal surfaces, reducing friction and wear under

high-pressure conditions. Additionally, benzothiazole derivatives have been investigated as

antioxidants in lubricating oils, preventing oxidative degradation at high temperatures.[1]

Signaling Pathways and Mechanisms of Action
Currently, there is no specific information available in the scientific literature regarding the

biological activity or interaction of 2-dodecyl-1,3-benzothiazole with specific signaling

pathways. The primary areas of research for benzothiazole derivatives with long alkyl chains

are in material science and industrial applications rather than pharmacology.

Conclusion
2-Dodecyl-1,3-benzothiazole is a molecule of interest due to its structural features that

suggest potential applications as a corrosion inhibitor and lubricant additive. While specific

physicochemical data and a dedicated CAS number are not widely reported, its synthesis can

be readily achieved through established methods for 2-alkyl-benzothiazoles. Further research

into the physical and performance characteristics of this compound is warranted to fully explore

its utility in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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